Cas no 1094220-86-6 (3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one)

• Product Name: 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one
• CAS No: 1094220-86-6
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• MDL: MFCD11178544
• CID: 4679748
• Update Time: 2025-08-04

3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one

• MDL： MFCD11178544
• Inchi： 1S/C13H26N2O/c1-11(10-13(2,3)4)9-12(16)15-7-5-14-6-8-15/h11,14H,5-10H2,1-4H3
• InChI Key： YMNUGOCPVHQQNK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC(C)(C)C)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one

Recent Advances in the Study of 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one (CAS: 1094220-86-6)

3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one (CAS: 1094220-86-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine moiety and ketone functional group, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further exploration.

The synthesis of 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for enabling further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one exhibits notable activity as a modulator of specific neurotransmitter receptors. Preclinical models suggest its potential in treating neurological disorders, such as anxiety and depression, due to its affinity for serotonin and dopamine receptors. However, further in vivo studies are required to fully elucidate its therapeutic efficacy and safety profile.

In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research demonstrated that 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. These findings highlight its potential as a scaffold for developing novel anticancer agents, though additional mechanistic studies are needed to validate these observations.

Despite these promising developments, challenges remain in the clinical translation of 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3,5,5-Trimethyl-1-(piperazin-1-yl)hexan-1-one (CAS: 1094220-86-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities and optimized synthesis routes underscore its potential for therapeutic development. Future research should focus on expanding its mechanistic understanding and addressing translational challenges to unlock its full clinical potential.